molecular formula C10H7N5S4 B2356871 [(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide CAS No. 845879-06-3

[(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide

Cat. No. B2356871
CAS RN: 845879-06-3
M. Wt: 325.44
InChI Key: PWXMGRPJOJEQOY-XNTDXEJSSA-N
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Description

[(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide is a useful research compound. Its molecular formula is C10H7N5S4 and its molecular weight is 325.44. The purity is usually 95%.
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Scientific Research Applications

Energetic Materials Synthesis

This compound serves as a precursor for the synthesis of nitrogen-rich energetic materials . These materials are crucial in the development of explosives, propellants, and pyrotechnics. The high nitrogen content in the compound contributes to the high energy density of the resulting materials .

Medicinal Chemistry

In medicinal chemistry, the compound’s derivatives can be used to create molecules with potential therapeutic effects. Its structure allows for the synthesis of compounds that could interact with various biological targets, leading to the development of new drugs .

Polymer Material Science

The compound can be incorporated into polymers to enhance their properties. For example, it can be used to create conjugated porous polymers that exhibit significant photocatalytic activities, which are beneficial for organic chemical transformations .

Agriculture

In agriculture, derivatives of this compound could be used to synthesize chemicals that act as growth agents or pesticides. The compound’s ability to form stable structures makes it suitable for developing long-lasting agricultural products .

Nanotechnology

The compound is used in the functionalization of nanoparticles, such as silver nanoparticles (AgNPs). This functionalization can improve the intracellular uptake and biocompatibility of AgNPs, making them more effective for biomedical applications, such as antimicrobial agents and cancer treatment .

Supramolecular Chemistry

Due to its ability to form coordinate bonds, hydrogen bonds, and other interactions, the compound is ideal for creating supramolecular systems. These systems have applications in molecular recognition, sensing, and catalysis .

properties

IUPAC Name

[(4-amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7N5S4/c1-16-10(15-4-13)18-5-17-9-6(2-11)8(14)7(3-12)19-9/h5,14H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PWXMGRPJOJEQOY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC(=NC#N)SCSC1=C(C(=C(S1)C#N)N)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7N5S4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[(4-Amino-3,5-dicyanothiophen-2-yl)sulfanylmethylsulfanyl-methylsulfanylmethylidene]cyanamide

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